Cas no 1806418-90-5 (2,4-Dibromo(3-chloropropyl)benzene)

• Product Name: 2,4-Dibromo(3-chloropropyl)benzene
• CAS No: 1806418-90-5
• MF: C₉H₉Br₂Cl
• MW: 312.428760290146
• CID: 4973611
• Update Time: 2025-06-28

2,4-Dibromo(3-chloropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo(3-chloropropyl)benzene

• Inchi： 1S/C9H9Br2Cl/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-4,6H,1-2,5H2
• InChI Key： PVCBXZXVLDQRGS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCCCl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 2,4-Dibromo(3-chloropropyl)benzene

Introduction to 2,4-Dibromo(3-chloropropyl)benzene (CAS No. 1806418-90-5)

2,4-Dibromo(3-chloropropyl)benzene, identified by its Chemical Abstracts Service (CAS) number 1806418-90-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated and chlorinated aromatic hydrocarbons, featuring a benzene core substituted with bromine atoms at the 2- and 4-positions and a chloropropyl group at the 3-position. The unique structural arrangement of this molecule imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The synthesis of 2,4-dibromo(3-chloropropyl)benzene involves careful manipulation of aromatic substitution reactions, typically employing halogenation techniques under controlled conditions. The presence of both bromine and chlorine atoms enhances the reactivity of the molecule, allowing for further functionalization through nucleophilic substitution or cross-coupling reactions. This flexibility is particularly advantageous in drug discovery pipelines, where intermediates with multiple reactive sites are often sought to streamline the synthesis of complex pharmacophores.

In recent years, the demand for halogenated aromatic compounds has surged due to their utility in developing novel therapeutic agents. 2,4-Dibromo(3-chloropropyl)benzene has been explored as a precursor in the synthesis of bioactive molecules targeting various biological pathways. For instance, researchers have investigated its potential role in creating antimicrobial agents, where the bromine and chlorine substituents can modulate interactions with bacterial enzymes or cell membranes. Additionally, the compound's structure suggests its applicability in designing ligands for receptor binding studies, particularly in neuropharmacology and oncology.

One of the most compelling aspects of 2,4-dibromo(3-chloropropyl)benzene is its versatility in medicinal chemistry. The chloropropyl side chain provides a handle for further derivatization, enabling chemists to introduce additional functional groups such as hydroxyl or amine moieties. This adaptability has led to several innovative synthetic strategies, including palladium-catalyzed cross-coupling reactions that enhance the efficiency of producing complex heterocyclic frameworks. Such methodologies are crucial for developing next-generation drugs with improved pharmacokinetic profiles.

The compound's electronic properties, influenced by the electron-withdrawing nature of bromine and chlorine atoms, also make it a promising candidate for material science applications. For example, its ability to participate in charge transfer interactions has been studied in the context of organic semiconductors and light-emitting diodes (OLEDs). By tuning the substitution pattern on the benzene ring, researchers can modulate band gaps and optoelectronic properties, paving the way for advanced technological innovations.

Recent advancements in computational chemistry have further highlighted the significance of 2,4-dibromo(3-chloropropyl)benzene. Molecular modeling studies have revealed insights into its binding affinity with biological targets, aiding in the rational design of drug candidates. These simulations have been instrumental in predicting metabolic stability and potential toxicity profiles, which are critical factors in drug development. By leveraging machine learning algorithms alongside traditional experimental approaches, scientists can accelerate the discovery process significantly.

The agrochemical sector has also shown interest in 2,4-dibromo(3-chloropropyl)benzene due to its structural similarity to known herbicides and fungicides. Researchers are exploring its derivatives as potential candidates for crop protection agents, where their halogenated backbone can enhance bioactivity against pests and pathogens. Such studies not only contribute to agricultural productivity but also align with global efforts to develop sustainable farming practices.

In conclusion,2,4-dibromo(3-chloropropyl)benzene (CAS No. 1806418-90-5) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and agriculture. Its unique structural features offer opportunities for innovative chemical synthesis and functionalization, making it a cornerstone in modern research endeavors. As scientific understanding progresses, it is anticipated that this compound will continue to play a pivotal role in advancing both therapeutic solutions and technological innovations.